N-(1-methyl-2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-3-nitrobenzamide

• IUPAC Name: N-(3-methyl-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)-3-nitrobenzamide
• InChI: InChI=1S/C19H17N3O4/c1-11-16-10-14(8-12-5-3-7-21(17(12)16)19(11)24)20-18(23)13-4-2-6-15(9-13)22(25)26/h2,4,6,8-11H,3,5,7H2,1H3,(H,20,23)
• InChI Key: STEMOQAOUCROQY-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=CC(=CC3=C2N(C1=O)CCC3)NC(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C19H17N3O4
• Molecular Weight: 351.4 g/mol

Description

N-(1-methyl-2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-3-nitrobenzamide is a useful research compound. Its molecular formula is C19H17N3O4 and its molecular weight is 351.362. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

A study on the tandem synthesis of pyrrolo[2,3-b]quinolones, which are structurally related to the specified compound, explored a cadogen-type reaction involving [3 + 2] cycloaddition/reductive cyclization of nitrochalcones. This process showcases the efficient synthesis of complex quinolone derivatives, highlighting the diverse reactivity and potential applications of such compounds in the synthesis of pharmacologically relevant structures (Lin et al., 2017).

Biological Activity

Research on the imidazo[1,5-a]quinoxaline derivatives, which share a similar fused heterocyclic framework with the compound , revealed their binding affinity to GABAA/benzodiazepine receptors. These compounds demonstrate a range of intrinsic efficacies, indicating the potential of structurally related compounds like N-(1-methyl-2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-3-nitrobenzamide in modulating neurological functions (Tenbrink et al., 1994).

Novel Psychoactive and Neurotropic Properties

The exploration of novel psycho- and neurotropic properties in related quinolin-4-ones indicates the potential for compounds like this compound to exhibit significant biological activities, including sedative effects and anti-amnesic activities. Such studies pave the way for further investigations into their therapeutic applications (Podolsky et al., 2017).

Anticancer Potential

The investigation into novel synthetic makaluvamine analogues, which are structurally related to the compound , has shown promising anticancer activity. These studies highlight the potential of this compound and its derivatives in cancer therapy, particularly in inducing apoptosis and inhibiting cell proliferation in cancer cell lines (Wang et al., 2009).